1-(3-methylbutyl)-1H-indazol-6-amine

• Molecular Formula: C12H17N3
• Molecular Weight: 203.28 g/mol
• IUPAC Name: 1-(3-methylbutyl)indazol-6-amine
• InChI: InChI=1S/C12H17N3/c1-9(2)5-6-15-12-7-11(13)4-3-10(12)8-14-15/h3-4,7-9H,5-6,13H2,1-2H3
• InChI Key: NOQMYAVCENHQNZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(C=CC(=C2)N)C=N1

Description

1-(3-Methylbutyl)-1H-indazol-6-amine (CAS 1155099-19-6) is a chemical compound belonging to the indazole family, characterized by a bicyclic structure that fuses a benzene ring with a pyrazole ring and features a 3-methylbutyl substituent on one of the nitrogen atoms . Its molecular formula is C12H17N3 and it has a molecular weight of 203.28 g/mol . Indazole derivatives are recognized as privileged scaffolds in medicinal chemistry due to their diverse biological activities. They are frequently investigated as key intermediates in the synthesis of potential therapeutic agents and are common structural motifs in compounds evaluated for antitumor, anti-inflammatory, and antibacterial properties . For instance, various 3-methyl-1H-indazole derivatives have shown promising antibacterial activity against Gram-positive and Gram-negative bacterial strains . Furthermore, substituted 3-aminoindazoles are valuable templates that can mimic the adenine nucleus of ATP, making them suitable for the design of ATP-competitive receptor tyrosine kinase inhibitors with potent antitumor activities . Researchers value this compound as a versatile building block for further chemical functionalization. It is supplied for laboratory research applications. This product is strictly For Research Use Only and is not intended for diagnostic or therapeutic purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-methylbutyl)-1H-indazol-6-amine can be achieved through several synthetic routes. One common method involves the condensation of 3-methylbutylamine with 2-cyanobenzaldehyde, followed by cyclization and reduction steps. The reaction conditions typically involve the use of solvents such as ethanol or methanol, and catalysts like palladium on carbon (Pd/C) for the reduction step.

Industrial Production Methods

Industrial production of 1-(3-methylbutyl)-1H-indazol-6-amine may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control of reaction conditions, leading to higher yields and purity of the final product. The use of green chemistry principles, such as solvent-free conditions and recyclable catalysts, is also being explored to make the process more environmentally friendly .

Chemical Reactions Analysis

Reactivity at the 6-Amino Group

The aromatic amine at position 6 is a key site for electrophilic substitution or coupling:

• Diazotization : The amine can form diazonium salts under acidic conditions (e.g., NaNO₂/HCl), enabling subsequent Sandmeyer or Heck-type coupling (Search Result highlights similar nitro-to-amine reductions).

• Acylation : Reacting with acyl chlorides (e.g., benzoyl chloride) forms amides. Search Result demonstrates the use of sulfonyl chlorides to generate sulfonamides from amino-triazole derivatives.

Substitution at the 1-(3-Methylbutyl) Group

The branched alkyl chain may undergo:

• Oxidation : Tertiary alcohols or ketones could form via oxidation with agents like KMnO₄ or CrO₃.

• Halogenation : Radical bromination (e.g., NBS/light) could introduce bromine at the tertiary carbon.

Cross-Coupling Reactions

Palladium-catalyzed couplings (e.g., Suzuki, Buchwald–Hartwig) are feasible for further derivatization:

• Buchwald–Hartwig Amination : The 6-amino group could facilitate coupling with aryl halides (Search Result used this method for amination of bromolactams).

• Suzuki Coupling : Aryl boronic acids might couple at halogenated positions on the indazole core.

Ring Functionalization

The indazole scaffold itself can undergo:

• Electrophilic Aromatic Substitution : Nitration or halogenation at electron-rich positions (e.g., C4 or C7).

• N-Oxidation : Reaction with mCPBA or H₂O₂ could generate N-oxide derivatives.

Thermal and Oxidative Stability

Analogous compounds (Search Result , ) show that thermal stress in oxidative environments can lead to:

• Dealkylation : Cleavage of the 3-methylbutyl group under strong acidic/basic conditions.

• Oxidative Degradation : Formation of hydroxylated or carbonyl-containing byproducts.

Data Table: Hypothetical Reaction Pathways

Reaction Type	Reagents/Conditions	Expected Product
Acylation	Acetyl chloride, pyridine	1-(3-Methylbutyl)-6-acetamido-1H-indazole
Suzuki Coupling	Aryl boronic acid, Pd(PPh₃)₄	6-Amino-1-(3-methylbutyl)-4-aryl-1H-indazole
Diazotization	NaNO₂/HCl, CuCN	6-Cyano-1-(3-methylbutyl)-1H-indazole
Oxidation (Alkyl Chain)	KMnO₄, H₂O	1-(3-Ketobutyl)-6-amino-1H-indazole

Key Research Gaps and Recommendations

• Mechanistic Studies : Detailed kinetic/thermodynamic analyses of substitution patterns are needed.

• Biological Activity : No cytotoxicity or pharmacological data exist for this compound; testing via MTT assays (as in Search Result ) is recommended.

• Catalytic Optimization : Screen transition-metal catalysts (e.g., Cu, Pd) for efficient cross-coupling (Search Result , ).

Scientific Research Applications

Scientific Research Applications

The primary application of 1-(3-methylbutyl)-1H-indazol-6-amine is in scientific research, specifically in the design and synthesis of novel compounds with potential anticancer activity .

• Anticancer Agent Research: Several studies have explored indazole derivatives as potential anticancer agents . For instance, 1H-indazol-6-amine derivatives have demonstrated anti-proliferative activity in human colorectal cancer cells (HCT116) . A specific compound, N-(4-fluorobenzyl)-1H-indazol-6-amine, exhibited significant anti-proliferative activity with an IC50 value of 14.3±4.4 μM in HCT116 cells and showed no cytotoxicity in normal lung fibroblast cells .
• Synthesis of Indazole Derivatives: 1-(3-methylbutyl)-1H-indazol-6-amine is used as a raw material in the synthesis of various 6-aminoindazole derivatives . These derivatives are designed and synthesized through chemical reactions like acetylation and reductive amination, with the aim of evaluating their anti-proliferative activity in different human cancer cell lines .
• Inhibitory Activity Evaluation: Indazole derivatives, including those synthesized using 1-(3-methylbutyl)-1H-indazol-6-amine, are evaluated for their inhibitory activities against various human cancer cell lines such as lung (A549), chronic myeloid leukemia (K562), prostate (PC-3), and hepatoma (Hep-G2) . The inhibitory activities are assessed using methods like the methyl thiazolyl tetrazolium (MTT) colorimetric assay .
• Study of Tautomeric Forms: Researchers use 1H-NMR techniques to study the tautomeric forms of indazole derivatives and their influence on chemical shifts. These studies help in understanding the electronic properties of substituents and their effects on the stability and activity of the compounds .

Compound	Cell Line	IC50 (µM)
N-(4-fluorobenzyl)-1H-indazol-6-amine	HCT116	14.3±4.4
Compound 6o	K562	5.15
Compound 6o	HEK-293	33.2

• IC50 : The half maximal inhibitory concentration (IC50) is a measure of the effectiveness of a substance in inhibiting a specific biological or biochemical function. This quantitative measure indicates how much of a particular drug or other substance is needed to inhibit a given biological process by half.

Raw Materials and Suppliers

Mechanism of Action

The mechanism of action of 1-(3-methylbutyl)-1H-indazol-6-amine involves its interaction with specific molecular targets and pathways. For instance, it has been shown to inhibit the activity of certain enzymes, such as the yeast plasma membrane H±ATPase (Pma1p), which is crucial for maintaining cellular ion balance . This inhibition leads to disruption of cellular processes and ultimately results in the antifungal activity observed in various studies.

Comparison with Similar Compounds

Key Observations:

• Substituent Size and Lipophilicity : Bulky substituents like benzyl (223.27 g/mol) and 3-methylbutyl increase molecular weight and lipophilicity compared to smaller groups (e.g., allyl, methoxymethyl). This may enhance binding to hydrophobic targets but reduce solubility .
• Synthetic Flexibility : Alkylation using LiAlH4 or halide precursors is a common method for introducing substituents at position 1 . Crystallographic data for 1,3-dimethyl derivatives confirms planar molecular geometries, critical for packing and stability .

Pharmacological and Functional Comparisons

Key Observations:

• Bioactivity: The indazol-6-amine core is pharmacologically versatile. The 3-methylbutyl group in ixazomib enhances proteasome binding, highlighting its role in target engagement .
• Substituent-Specific Effects : Benzyl and allyl groups may alter target selectivity. For instance, benzyl’s aromaticity could favor interactions with tyrosine kinases, while allyl’s reactivity might enable covalent binding .

Physicochemical and Stability Comparisons

• Crystallinity : The 1,3-dimethyl derivative exhibits a planar structure stabilized by N–H⋯N hydrogen bonds, suggesting similar packing for analogs with small alkyl groups .
• Volatility: Unlike volatile esters (e.g., 3-methylbutyl acetate in ), indazol-6-amine derivatives are non-volatile due to their high molecular weights and polar amine groups.

Biological Activity

1-(3-Methylbutyl)-1H-indazol-6-amine is a compound belonging to the indazole family, characterized by a bicyclic structure that combines a benzene ring with a pyrazole-like ring. The presence of a 3-methylbutyl substituent at the nitrogen atom of the indazole structure enhances its lipophilicity and may influence its biological activity. This article explores the biological activities of this compound, focusing on its potential applications in medicinal chemistry, particularly in cancer treatment.

• Molecular Formula : C12H16N4
• Molecular Weight : Approximately 216.28 g/mol

Anticancer Properties

Recent studies have highlighted the anticancer potential of indazole derivatives, including 1-(3-methylbutyl)-1H-indazol-6-amine. The compound has been evaluated for its anti-proliferative effects against various cancer cell lines.

Table 1: Anti-Proliferative Activity of Indazole Derivatives

Compound Name	Cell Line Tested	IC50 (μM)	Notes
1-(3-Methylbutyl)-1H-indazol-6-amine	HCT116	TBD	Potential anti-cancer agent
N-(4-fluorobenzyl)-1H-indazol-6-amine	HCT116	14.3±4.4	Effective with non-cytotoxicity in MRC5
Compound 6o	K562	5.15	Induces apoptosis in a dose-dependent manner

Research indicates that indazole derivatives exhibit significant cytotoxicity across various human cancer cell lines, with some compounds demonstrating selective toxicity towards cancer cells while sparing normal cells .

The mechanism by which 1-(3-methylbutyl)-1H-indazol-6-amine exerts its anticancer effects is still under investigation. However, studies suggest that it may induce apoptosis through modulation of key apoptotic pathways, including the inhibition of Bcl-2 family proteins and activation of pro-apoptotic factors like Bax .

Study on Antiproliferative Activity

In one study, a series of 6-aminoindazole derivatives were synthesized and tested for their anti-proliferative activity using the Sulforhodamin B (SRB) assay. The results showed that several compounds exhibited IC50 values ranging from 2.9 to 59.0 μM across various cancer cell lines, indicating strong potential for therapeutic application .

Apoptosis Induction Analysis

Another study focused on the compound's ability to induce apoptosis in K562 cells, a chronic myeloid leukemia cell line. The results indicated that treatment with compound 6o led to increased rates of both early and late apoptosis in a concentration-dependent manner, further supporting its potential as an anticancer agent .